N-({1-[2-(3-ethyl-5-methylphenoxy)ethyl]-1H-indol-3-yl}methylene)-4H-1,2,4-triazol-4-amine

• IUPAC Name: (E)-1-[1-[2-(3-ethyl-5-methylphenoxy)ethyl]indol-3-yl]-N-(1,2,4-triazol-4-yl)methanimine
• InChI: InChI=1S/C22H23N5O/c1-3-18-10-17(2)11-20(12-18)28-9-8-26-14-19(13-25-27-15-23-24-16-27)21-6-4-5-7-22(21)26/h4-7,10-16H,3,8-9H2,1-2H3/b25-13+
• InChI Key: ONHOIBVZBCHKNW-DHRITJCHSA-N
• Canonical SMILES: CCC1=CC(=CC(=C1)C)OCCN2C=C(C3=CC=CC=C32)C=NN4C=NN=C4
• Isomeric SMILES: CCC1=CC(=CC(=C1)C)OCCN2C=C(C3=CC=CC=C32)/C=N/N4C=NN=C4
• Molecular Formula: C22H23N5O
• Molecular Weight: 373.5 g/mol

Description

This compound is part of a class of organic molecules known for their diverse chemical and physical properties, often synthesized for specific applications in various fields of chemistry and pharmacology.

Synthesis Analysis

Although there's no direct synthesis of this specific compound in the literature, related compounds have been synthesized through methods such as the reaction of carbaldehyde with amino-isoxazole in acetic acid and ethanol (Asiri, Khan, & Rasul, 2010).

Molecular Structure Analysis

Compounds with similar structures have been characterized by techniques like IR, 1H-NMR, 13C-NMR, and EI-MS spectral analysis, which provide detailed insights into their molecular structure (Asiri et al., 2010).

Chemical Reactions and Properties

While specific reactions for this compound aren't detailed, similar compounds undergo various chemical reactions, including cyclization, condensation, and reactions with hydrazine hydrates. These reactions are pivotal in modifying their chemical properties for desired applications (Panchal & Patel, 2011).

Physical Properties Analysis

The physical properties, such as melting point, solubility, and crystalline structure, are typically determined using spectroscopic techniques and crystallography, although specific data for this compound is not available in the literature.

Chemical Properties Analysis

Chemical properties like reactivity, stability, and functional group behavior can be inferred from related compounds. For instance, similar molecules have shown reactivity towards primary amines and specific solvents, influencing their stability and functional group interactions (Hirai et al., 1982).

Scientific Research Applications

Chemical Synthesis and Characterization

Research often focuses on the synthesis and structural characterization of novel compounds with potential applications in various fields, including materials science, pharmacology, and catalysis. The methodologies involved in synthesizing such compounds, including N-({1-[2-(3-ethyl-5-methylphenoxy)ethyl]-1H-indol-3-yl}methylene)-4H-1,2,4-triazol-4-amine, could involve complex organic reactions, characterization techniques such as NMR, IR spectroscopy, and crystallography to determine their structure and properties (Asiri, Khan, & Rasul, 2010).

Catalytic Applications

Compounds containing triazole or similar heterocyclic frameworks often exhibit catalytic properties that can be utilized in organic synthesis, polymerization processes, and environmental remediation. Studies on nickel(II)−methyl complexes, for example, explore their potential as catalysts in ethylene polymerization, highlighting the role of ligand design in influencing catalytic activity and the properties of the resulting polymers (Korthals, Göttker-Schnetmann, & Mecking, 2007).

Antimicrobial Activities

Research into new 1,2,4-triazole derivatives investigates their antimicrobial properties against various bacterial and fungal strains. Such compounds can lead to the development of new antimicrobial agents, addressing the growing concern of antibiotic resistance (Bektaş, Karaali, Sahin, Demirbaş, Karaoglu, & Demirbas, 2010).

Ligand Chemistry and Metal Complexes

The interaction of specific ligands, including those with triazole moieties, with metal ions is a significant area of research with applications in medicinal chemistry, sensor technology, and catalysis. Studies often focus on understanding the complexation behavior, stability, and selectivity of these ligand-metal complexes towards different metal ions (Peana et al., 2015).

Mechanism of Action

The mechanism of action of a compound describes how it interacts with other molecules. This is particularly relevant for drugs, which can have mechanisms of action that involve binding to specific proteins or other molecules in the body.

Safety and Hazards

Information on the safety and hazards of a compound can include its toxicity, flammability, and environmental impact. This information is often included in a compound’s Material Safety Data Sheet (MSDS).

Future Directions

Future directions could involve potential applications of the compound, areas of research that could be explored, and ways that the compound’s synthesis or properties could be improved.